2-(t-Butylthio)pyridin-4-amine; 95%

• IUPAC Name: 2-tert-butylsulfanylpyridin-4-amine
• InChI: InChI=1S/C9H14N2S/c1-9(2,3)12-8-6-7(10)4-5-11-8/h4-6H,1-3H3,(H2,10,11)
• InChI Key: AWRBLCOEDCIBKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=NC=CC(=C1)N
• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol

Description

2-(t-Butylthio)pyridin-4-amine, also known as 2-BTP, is a versatile organic compound with a wide range of applications in the scientific research field. It is a colorless liquid with an ammonia-like odor and has a molecular weight of 135.18 g/mol. 2-BTP has been used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of polymers and other materials. In addition, 2-BTP is a key component in the synthesis of various important biomolecules, such as lipids, proteins, and nucleic acids.

Mechanism of Action

The mechanism of action of 2-(t-Butylthio)pyridin-4-amine; 95% is not well understood. However, it is believed that the compound acts as a catalyst in the formation of certain biomolecules, such as lipids, proteins, and nucleic acids. In addition, 2-(t-Butylthio)pyridin-4-amine; 95% has been shown to increase the solubility of certain drugs, which may facilitate their absorption and distribution in the body.
Biochemical and Physiological Effects
2-(t-Butylthio)pyridin-4-amine; 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the solubility of certain drugs, which may facilitate their absorption and distribution in the body. In addition, it has been shown to increase the activity of certain enzymes, which may be beneficial in certain biochemical reactions. Furthermore, 2-(t-Butylthio)pyridin-4-amine; 95% has been shown to inhibit the growth of certain bacteria, which may be beneficial in the treatment of infections.

Advantages and Limitations for Lab Experiments

2-(t-Butylthio)pyridin-4-amine; 95% has several advantages and limitations for lab experiments. One of the main advantages of using 2-(t-Butylthio)pyridin-4-amine; 95% is that it is a relatively inexpensive compound, making it cost-effective for laboratory use. In addition, it is a colorless liquid with an ammonia-like odor, which makes it easy to handle and store. Furthermore, 2-(t-Butylthio)pyridin-4-amine; 95% has a wide range of applications in the scientific research field, making it a versatile compound for laboratory use.
On the other hand, 2-(t-Butylthio)pyridin-4-amine; 95% has several limitations for lab experiments. It is a relatively unstable compound, making it difficult to store and handle. In addition, it is a highly toxic compound, which can cause serious health effects if ingested or inhaled. Furthermore, 2-(t-Butylthio)pyridin-4-amine; 95% has a low solubility in water, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 2-(t-Butylthio)pyridin-4-amine; 95%. One potential application is the synthesis of new pharmaceuticals and agrochemicals. In addition, 2-(t-Butylthio)pyridin-4-amine; 95% could be used in the synthesis of polymers and other materials. Furthermore, 2-(t-Butylthio)pyridin-4-amine; 95% could be used in the synthesis of various important biomolecules, such as lipids, proteins, and nucleic acids. Finally, 2-(t-Butylthio)pyridin-4-amine; 95% could be used in the development of new drug delivery systems and drug formulations.

Synthesis Methods

2-(t-Butylthio)pyridin-4-amine; 95% can be synthesized by a number of methods, including the classical Grignard reaction, the Stille reaction, and the Wittig reaction. The Grignard reaction involves the reaction of an organomagnesium halide (R-MgX) with a carbonyl compound (R-CO-R’) to form an organomagnesium alkoxide (R-Mg-OR’). The Stille reaction is a palladium-catalyzed cross-coupling reaction between an organostannane (R-Sn-R’) and an organohalide (R-X) to form an organometallic compound (R-M). The Wittig reaction is a phosphorus-based reaction between an alkyl halide (R-X) and a phosphonium ylide (R-P-C=C-R’) to form an organometallic compound (R-M).

Scientific Research Applications

2-(t-Butylthio)pyridin-4-amine; 95% has a wide range of applications in the scientific research field. It is used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. In addition, it is used in the synthesis of polymers and other materials. 2-(t-Butylthio)pyridin-4-amine; 95% is also used as a key component in the synthesis of various important biomolecules, such as lipids, proteins, and nucleic acids. Furthermore, it is used in the synthesis of various drugs, including antifungal agents, antiviral agents, and anti-cancer agents.